Cas no 827614-34-6 (7-(4-methoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 7-(4-methoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 827614-34-6
• MF: C₁₃H₁₀N₂O₂S
• MW: 258.295701503754
• MDL: MFCD04973924
• CID: 4659688
• Update Time: 2025-07-01

7-(4-methoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-Methoxyphenyl)-3H,4H-thieno-[3,2-d]pyrimidin-4-one
• 7-(4-methoxyphenyl)-1H-thieno[3,2-d]pyrimidin-4-one
• Thieno[3,2-d]pyrimidin-4(3H)-one, 7-(4-methoxyphenyl)-
• 7-(4-methoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

• MDL： MFCD04973924
• Inchi： 1S/C13H10N2O2S/c1-17-9-4-2-8(3-5-9)10-6-18-12-11(10)14-7-15-13(12)16/h2-7H,1H3,(H,14,15,16)
• InChI Key： FDAIAKHXFSBDIN-UHFFFAOYSA-N
• SMILES： C1NC(=O)C2SC=C(C3=CC=C(OC)C=C3)C=2N=1

Computed Properties

• Exact Mass: 258.046
• Monoisotopic Mass: 258.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Additional information on 7-(4-methoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

Comprehensive Overview of 7-(4-methoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 827614-34-6)

7-(4-methoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one, with the CAS registry number 827614-34-6, is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the thienopyrimidinone family, a class of molecules known for their diverse biological activities and applications in drug discovery. The presence of a methoxyphenyl moiety enhances its potential as a scaffold for designing novel therapeutic agents, particularly in oncology and neurodegenerative disease research.

Recent studies highlight the growing interest in thienopyrimidinone derivatives due to their structural versatility and pharmacological properties. Researchers are actively investigating 7-(4-methoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one as a potential inhibitor of kinase enzymes, which play critical roles in cell signaling pathways. This aligns with current trends in targeted cancer therapy, where small-molecule inhibitors are developed to disrupt specific molecular targets. The compound's pyrimidine core also makes it a candidate for fluorescence-based imaging applications, a hot topic in diagnostic tool development.

From a synthetic chemistry perspective, the preparation of CAS 827614-34-6 involves multi-step organic reactions, including condensation and cyclization processes. Optimizing its yield and purity remains a focus area for process chemists, especially given the demand for high-purity intermediates in API (Active Pharmaceutical Ingredient) manufacturing. The compound's solubility profile and thermal stability have been characterized to support formulation development, addressing common challenges in drug delivery systems.

In material science, the thieno[3,2-d]pyrimidin-4-one structure exhibits interesting electronic properties that could contribute to organic semiconductors or photovoltaic materials. This connects with the global push toward sustainable energy solutions, where researchers explore novel organic compounds for next-generation solar cells. The methoxy-substituted aromatic system may influence charge transport characteristics, making it relevant for optoelectronic device innovation.

Analytical characterization of 7-(4-methoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one typically employs techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in pharmaceutical applications. The compound's chromatographic behavior has been documented to support quality control protocols, reflecting industry standards for impurity profiling.

Emerging research directions include exploring the structure-activity relationship (SAR) of this compound through systematic modifications. Scientists are particularly interested in how variations at the 4-methoxyphenyl position affect biological potency—a question frequently searched in academic databases. Such studies contribute to the broader understanding of molecular recognition in medicinal chemistry, a trending topic in computational drug design forums.

Environmental and safety assessments of CAS 827614-34-6 indicate proper handling procedures for laboratory settings. While not classified as hazardous under standard protocols, its biodegradation pathways are being studied to address growing concerns about green chemistry principles. This aligns with the pharmaceutical industry's shift toward eco-friendly synthesis methods, a major focus in recent chemical engineering literature.

The commercial availability of 7-(4-methoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one through specialty chemical suppliers has facilitated academic and industrial research. Product listings often highlight its application as a building block for more complex structures, catering to the demand for custom synthesis services. Pricing trends reflect its status as a research-grade chemical, with fluctuations tied to raw material costs and purification technologies.

Patent landscapes reveal increasing claims involving thienopyrimidinone derivatives, with 827614-34-6 serving as a key intermediate in several therapeutic patents. This intellectual property activity underscores its value in drug discovery pipelines, particularly for kinase-targeted therapies. Legal databases show growing queries about composition-of-matter patents related to this chemical structure, indicating its commercial relevance.

Future perspectives suggest that 7-(4-methoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one may find expanded applications in combinatorial chemistry libraries and high-throughput screening platforms. Its modular structure allows for diverse chemical modifications, making it valuable for fragment-based drug design—an area gaining traction in pharmaceutical R&D. Collaborative studies between computational chemists and experimentalists continue to elucidate its full potential across multiple scientific disciplines.